Cas no 136814-10-3 (2-Oxetanone, 3-acetyl-4-ethyl-4-methyl-, trans- (9CI))

• Product Name: 2-Oxetanone, 3-acetyl-4-ethyl-4-methyl-, trans- (9CI)
• CAS No: 136814-10-3
• MF: C₈H₁₂O₃
• MW: 156.179082870483
• CID: 1019426
• Update Time: 2024-06-16

2-Oxetanone, 3-acetyl-4-ethyl-4-methyl-, trans- (9CI) Chemical and Physical Properties

Names and Identifiers

• 2-Oxetanone, 3-acetyl-4-ethyl-4-methyl-, trans- (9CI)

• Inchi： 1S/C8H12O3/c1-4-8(3)6(5(2)9)7(10)11-8/h6H,4H2,1-3H3/t6-,8+/m0/s1
• InChI Key： XNBOSJKAVAYVNH-POYBYMJQSA-N
• SMILES： O1[C@@](CC)(C)[C@@H](C(C)=O)C1=O

Computed Properties

• Exact Mass: 156.07866
• Monoisotopic Mass: 156.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.4A^2

Experimental Properties

• Density: 1.071±0.06 g/cm3(Predicted)
• Boiling Point: 241.6±33.0 °C(Predicted)
• PSA: 43.37
• pka: 10.50±0.40(Predicted)